![molecular formula C25H24ClN3O5 B265366 4-(3-chloro-4-methoxybenzoyl)-3-hydroxy-1-[3-(1H-imidazol-1-yl)propyl]-5-(4-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one](/img/structure/B265366.png)
4-(3-chloro-4-methoxybenzoyl)-3-hydroxy-1-[3-(1H-imidazol-1-yl)propyl]-5-(4-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one
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Overview
Description
4-(3-chloro-4-methoxybenzoyl)-3-hydroxy-1-[3-(1H-imidazol-1-yl)propyl]-5-(4-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one, also known as CMHP, is a synthetic compound that has been studied for its potential applications in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, and its mechanism of action has been the subject of extensive study. In
Scientific Research Applications
4-(3-chloro-4-methoxybenzoyl)-3-hydroxy-1-[3-(1H-imidazol-1-yl)propyl]-5-(4-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one has been studied for its potential applications in a variety of scientific research fields. One area of interest is its potential as a therapeutic agent for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. This compound has been shown to have cytotoxic effects on cancer cells, and it has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.
Another area of interest is the use of this compound as a tool for studying the function of certain proteins and enzymes. This compound has been shown to inhibit the activity of certain enzymes, including protein kinase C and phospholipase A2. By studying the effects of this compound on these enzymes, researchers can gain insights into their function and potential therapeutic targets.
Mechanism of Action
The mechanism of action of 4-(3-chloro-4-methoxybenzoyl)-3-hydroxy-1-[3-(1H-imidazol-1-yl)propyl]-5-(4-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one is complex and not fully understood. However, it is known that this compound interacts with a variety of proteins and enzymes in the body, including protein kinase C, phospholipase A2, and cyclooxygenase-2. This compound has been shown to inhibit the activity of these enzymes, which can lead to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to have cytotoxic effects on cancer cells, and it has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases. This compound has been shown to inhibit the activity of certain enzymes, including protein kinase C and phospholipase A2, which can lead to changes in cellular signaling pathways and gene expression.
Advantages and Limitations for Lab Experiments
4-(3-chloro-4-methoxybenzoyl)-3-hydroxy-1-[3-(1H-imidazol-1-yl)propyl]-5-(4-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one has several advantages as a tool for scientific research. It has been shown to have potent biological activity, and it can be used to study the function of certain proteins and enzymes. However, there are also limitations to its use. This compound is a complex molecule that requires specialized equipment and expertise to synthesize. It can also be difficult to obtain in large quantities, which can limit its use in certain experiments.
Future Directions
There are several future directions for research on 4-(3-chloro-4-methoxybenzoyl)-3-hydroxy-1-[3-(1H-imidazol-1-yl)propyl]-5-(4-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one. One area of interest is the development of more efficient synthesis methods for this compound. Another area of interest is the investigation of its potential as a therapeutic agent for the treatment of various diseases, including cancer and neurodegenerative diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on cellular signaling pathways and gene expression.
Synthesis Methods
The synthesis of 4-(3-chloro-4-methoxybenzoyl)-3-hydroxy-1-[3-(1H-imidazol-1-yl)propyl]-5-(4-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one involves a multistep process that begins with the preparation of 4-methoxyphenylacetic acid. This acid is then converted to the corresponding acid chloride, which is subsequently reacted with 3-(1H-imidazol-1-yl)propylamine to form the corresponding amide. The resulting amide is then cyclized to form the pyrrolone ring, and the final product is obtained through a series of additional chemical reactions. The synthesis of this compound is a complex process that requires specialized equipment and expertise.
properties
Molecular Formula |
C25H24ClN3O5 |
---|---|
Molecular Weight |
481.9 g/mol |
IUPAC Name |
(4E)-4-[(3-chloro-4-methoxyphenyl)-hydroxymethylidene]-1-(3-imidazol-1-ylpropyl)-5-(4-methoxyphenyl)pyrrolidine-2,3-dione |
InChI |
InChI=1S/C25H24ClN3O5/c1-33-18-7-4-16(5-8-18)22-21(23(30)17-6-9-20(34-2)19(26)14-17)24(31)25(32)29(22)12-3-11-28-13-10-27-15-28/h4-10,13-15,22,30H,3,11-12H2,1-2H3/b23-21+ |
InChI Key |
RGVOPAUBLMHEMU-XTQSDGFTSA-N |
Isomeric SMILES |
COC1=CC=C(C=C1)C2/C(=C(/C3=CC(=C(C=C3)OC)Cl)\O)/C(=O)C(=O)N2CCCN4C=CN=C4 |
SMILES |
COC1=CC=C(C=C1)C2C(=C(C3=CC(=C(C=C3)OC)Cl)O)C(=O)C(=O)N2CCCN4C=CN=C4 |
Canonical SMILES |
COC1=CC=C(C=C1)C2C(=C(C3=CC(=C(C=C3)OC)Cl)O)C(=O)C(=O)N2CCCN4C=CN=C4 |
Origin of Product |
United States |
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